Cas no 66242-98-6 (1,3-Dithiolo[4,5-c]pyridine-2-thione)
66242-98-6 structure
Product Name:1,3-Dithiolo[4,5-c]pyridine-2-thione
CAS No:66242-98-6
MF:C6H3NS3
MW:185.289716959
CID:1706529
Update Time:2024-09-01
1,3-Dithiolo[4,5-c]pyridine-2-thione Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dithiolo[4,5-c]pyridine-2-thione
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- Inchi: 1S/C6H3NS3/c8-6-9-4-1-2-7-3-5(4)10-6/h1-3H
- InChI Key: GLBZYTWHNQPVDG-UHFFFAOYSA-N
- SMILES: C1=NC=CC2SC(=S)SC1=2
Computed Properties
- Exact Mass: 184.94289
Experimental Properties
- Density: 1.63±0.1 g/cm3(Predicted)
- Melting Point: 158 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 378.4±34.0 °C(Predicted)
- PSA: 12.89
- pka: 0.13±0.20(Predicted)
1,3-Dithiolo[4,5-c]pyridine-2-thione Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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